Cas no 40392-86-7 (Pyridine, 3-bromo-2,4,5,6-tetrafluoro-)

• Product Name: Pyridine, 3-bromo-2,4,5,6-tetrafluoro-
• CAS No: 40392-86-7
• MF: C₅BrF₄N
• MW: 229.957814216614
• CID: 5237609
• Update Time: 2025-11-02

Pyridine, 3-bromo-2,4,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-2,4,5,6-tetrafluoro-

• Inchi： 1S/C5BrF4N/c6-1-2(7)3(8)5(10)11-4(1)9
• InChI Key： XXNFGKRWVXKHBG-UHFFFAOYSA-N
• SMILES： C1(F)=NC(F)=C(F)C(F)=C1Br

Additional information on Pyridine, 3-bromo-2,4,5,6-tetrafluoro-

Comprehensive Guide to Pyridine, 3-bromo-2,4,5,6-tetrafluoro- (CAS No. 40392-86-7): Properties, Applications, and Market Insights

Pyridine, 3-bromo-2,4,5,6-tetrafluoro- (CAS No. 40392-86-7) is a fluorinated pyridine derivative that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique bromo- and tetrafluoro-substituted pyridine structure, is widely utilized in advanced synthesis and material science. Its molecular formula is C₅HBrF₄N, and it boasts a molecular weight of 233.96 g/mol. The presence of both bromine and fluorine atoms in its structure enhances its reactivity, making it a valuable intermediate in organic synthesis.

The physical and chemical properties of 3-bromo-2,4,5,6-tetrafluoropyridine contribute to its versatility. It typically appears as a colorless to pale yellow liquid or solid, depending on the temperature and purity. The compound exhibits high thermal stability and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. Its electron-withdrawing substituents (bromine and fluorine) make it an excellent candidate for nucleophilic aromatic substitution reactions, which are pivotal in the synthesis of complex molecules.

One of the most prominent applications of Pyridine, 3-bromo-2,4,5,6-tetrafluoro- is in the pharmaceutical sector. Researchers leverage its structural features to develop novel drug candidates, particularly in the realm of fluoroquinolone antibiotics and antiviral agents. The compound's ability to act as a building block for heterocyclic compounds is another reason for its growing demand. Additionally, it finds use in agrochemicals, where it serves as a precursor for pesticides and herbicides with enhanced efficacy.

The market trends for 3-bromo-2,4,5,6-tetrafluoropyridine reflect its increasing importance. With the rise of green chemistry and sustainable synthesis methods, there is a growing emphasis on fluorinated compounds due to their efficiency and reduced environmental impact. Industry reports suggest that the demand for fluorinated pyridines is projected to grow at a steady rate, driven by advancements in pharmaceutical and agrochemical research. Companies specializing in fine chemicals are investing in scalable production methods to meet this demand.

From a synthesis perspective, Pyridine, 3-bromo-2,4,5,6-tetrafluoro- is typically prepared through halogenation and fluorination reactions of pyridine derivatives. Modern techniques, such as continuous flow chemistry, are being explored to improve yield and reduce waste. Researchers are also investigating its potential in catalysis and material science, where its unique electronic properties could unlock new applications in electronics and coatings.

Safety and handling of 3-bromo-2,4,5,6-tetrafluoropyridine require adherence to standard laboratory protocols. While it is not classified under stringent regulatory categories, proper ventilation and personal protective equipment (PPE) are recommended during its use. Storage conditions typically involve keeping the compound in a cool, dry place away from incompatible substances.

In conclusion, Pyridine, 3-bromo-2,4,5,6-tetrafluoro- (CAS No. 40392-86-7) is a multifaceted compound with significant industrial relevance. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a subject of ongoing research and development. As the chemical industry evolves, this compound is poised to play a pivotal role in shaping future innovations.